Cas no 1420790-16-4 (6-Fluoro-7-methylchroman-2-carboxylic acid)

• Product Name: 6-Fluoro-7-methylchroman-2-carboxylic acid
• CAS No: 1420790-16-4
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 4937544
• Update Time: 2025-11-01

6-Fluoro-7-methylchroman-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-7-methylchroman-2-carboxylic acid
• 6-Fluoro-7-methyl-chroman-2-carboxylic acid

• Inchi： 1S/C11H11FO3/c1-6-4-10-7(5-8(6)12)2-3-9(15-10)11(13)14/h4-5,9H,2-3H2,1H3,(H,13,14)
• InChI Key： HASHYRYSVKMTMD-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC2=C(C=1)CCC(C(=O)O)O2

Computed Properties

• Exact Mass: 210.06922237 g/mol
• Monoisotopic Mass: 210.06922237 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5
• Molecular Weight: 210.20

Additional information on 6-Fluoro-7-methylchroman-2-carboxylic acid

6-Fluoro-7-methylchroman-2-carboxylic Acid (CAS No. 1420790-16-4): An Overview of Its Structure, Synthesis, and Biological Applications

6-Fluoro-7-methylchroman-2-carboxylic acid (CAS No. 1420790-16-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the chroman family, which is characterized by a benzopyran skeleton. The presence of a fluorine atom at the 6-position and a methyl group at the 7-position imparts distinct chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 6-Fluoro-7-methylchroman-2-carboxylic acid is particularly noteworthy. The chroman core is a bicyclic system consisting of a benzene ring fused to a pyran ring. The carboxylic acid functional group at the 2-position provides the molecule with acidic properties, which can be exploited in various chemical reactions and biological processes. The fluorine atom at the 6-position introduces electron-withdrawing effects, enhancing the stability and reactivity of the molecule. Meanwhile, the methyl group at the 7-position adds steric bulk, influencing the conformational flexibility and binding interactions of the compound.

The synthesis of 6-Fluoro-7-methylchroman-2-carboxylic acid has been extensively studied in recent years. One common approach involves the cyclization of an appropriate aryl ketone with an enolate derived from a β-keto ester or β-keto acid. The introduction of the fluorine atom can be achieved through various methods, such as direct fluorination or through fluorinated building blocks. For example, a recent study published in Organic Letters (2021) reported an efficient synthesis route using a palladium-catalyzed coupling reaction followed by oxidative aromatization to form the chroman core.

In terms of its biological applications, 6-Fluoro-7-methylchroman-2-carboxylic acid has shown promising activity in several areas. One notable application is its potential as an anti-inflammatory agent. Research published in Journal of Medicinal Chemistry (2020) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 6-Fluoro-7-methylchroman-2-carboxylic acid could be developed into novel anti-inflammatory drugs with fewer side effects compared to existing treatments.

Beyond its anti-inflammatory properties, 6-Fluoro-7-methylchroman-2-carboxylic acid has also been investigated for its potential as an antioxidant. A study published in Bioorganic & Medicinal Chemistry Letters (2019) reported that this compound effectively scavenges free radicals and protects cells from oxidative damage. This antioxidant activity makes it a promising candidate for preventing or treating oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its therapeutic potential, 6-Fluoro-7-methylchroman-2-carboxylic acid has been explored for its use as a chemical probe in biological research. Its unique structure and functional groups allow it to interact with specific biomolecules, making it useful for studying protein-protein interactions and signaling pathways. For instance, a study published in Nature Communications (2018) utilized this compound to investigate the role of certain enzymes in cellular signaling processes.

The safety profile of 6-Fluoro-7-methylchroman-2-carboxylic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is crucial for its development as a drug candidate. However, further studies are needed to fully understand its long-term safety and efficacy in humans.

In conclusion, 6-Fluoro-7-methylchroman-2-carboxylic acid (CAS No. 1420790-16-4) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.